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Compound of Interest

Compound Name: OGDA

Cat. No.: B12396858 Get Quote

Essential guidance for the safe handling and disposal of Oxydiglycolic Acid (OGDA) in a

laboratory setting. Adherence to these protocols is critical for ensuring the safety of research

personnel and maintaining environmental compliance.

Oxydiglycolic acid (CAS No. 110-99-6), also known as Diglycolic acid, is a chemical compound

that requires careful management due to its potential health hazards.[1][2][3] It is harmful if

swallowed, can cause significant skin and eye irritation, and may lead to respiratory irritation.[2]

[3] This document provides detailed procedures for the safe disposal of OGDA, tailored for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to work in a well-ventilated area,

preferably within a chemical fume hood.[4] Always wear appropriate Personal Protective

Equipment (PPE) to prevent direct contact with the skin and eyes, and to avoid inhalation of

dust or vapors.[1]
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Protection Type Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

chemical safety glasses.[1]

To prevent eye irritation or

damage from splashes or dust.

[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1]

To prevent skin contact and

irritation.[1]

Body Protection
Laboratory coat and other

protective clothing.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated or ventilation is

inadequate.[1]

To prevent respiratory tract

irritation.[1]

Step-by-Step Disposal Protocol
The proper disposal of Oxydiglycolic Acid depends on the quantity and form of the waste (solid

or aqueous solution).

For Small Spills (Solid)
Containment: Use appropriate tools, such as a shovel or scoop, to carefully place the spilled

solid material into a designated and clearly labeled waste disposal container.[1][5]

Decontamination: After removing the bulk material, clean the contaminated surface by

spreading water on it.[1]

Final Disposal: Dispose of the contaminated water and cleaning materials according to local

and regional authority requirements.[1]

For Larger Quantities or Chemical Waste
Waste Collection: Collect waste OGDA in a suitable, closed, and properly labeled container.

[2] The container must be compatible with the chemical; for instance, strong acids should not

be stored in certain plastic bottles.
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Neutralization (for aqueous solutions):

Dilution: In a well-ventilated fume hood, slowly add the acidic solution to a large volume of

cold water (a 1:10 acid-to-water ratio is a general guideline).[4] Never add water to acid.

Neutralization: While stirring continuously, slowly add a weak base, such as sodium

bicarbonate or a 5-10% solution of sodium carbonate, to the diluted acid.[4] This should be

done cautiously as it can generate gas (carbon dioxide) and heat.[4]

pH Monitoring: Use pH paper or a calibrated pH meter to check the pH of the solution,

aiming for a neutral range (typically 6.0 - 8.0), in accordance with local wastewater

regulations.[4]

Final Disposal:

Once neutralized and confirmed to be non-hazardous, the solution may be permissible for

drain disposal with a large amount of water, provided it complies with local wastewater

regulations.[4]

For larger quantities or if the waste contains other hazardous components, the neutralized

solution must be collected in a sealed, compatible, and correctly labeled waste container

for collection by a certified hazardous waste disposal service.[2][4]

Toxicity Data
Compound Test Type Species Dose

Diglycolic Acid Acute Oral LD50 Rat 500 mg/kg

This data indicates that Diglycolic Acid is harmful if ingested.[1]

Experimental Protocols
The primary experimental protocol relevant to the disposal of Oxydiglycolic Acid is the

neutralization procedure.

Objective: To render acidic waste non-corrosive and safe for disposal.
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Materials:

Waste Oxydiglycolic Acid solution

Large glass or chemically resistant beaker

Stir plate and magnetic stir bar

Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃)

pH indicator strips or a calibrated pH meter

Appropriate PPE (safety goggles, lab coat, chemical-resistant gloves)

Chemical fume hood

Procedure:

Don all required PPE and perform the entire procedure within a chemical fume hood.

Place the large beaker containing cold water (approximately 10 times the volume of the acid

waste) on the stir plate.

Begin stirring the water gently.

Slowly and carefully pour the waste Oxydiglycolic Acid solution into the stirring water.

Gradually add small portions of the neutralizing agent (Sodium Bicarbonate or Sodium

Carbonate) to the diluted acid solution. Observe for any effervescence or heat generation

and control the rate of addition to prevent excessive reaction.

Continuously monitor the pH of the solution using pH strips or a pH meter.

Continue adding the neutralizing agent until the pH of the solution is within the neutral range

as specified by your institution's safety protocols and local regulations (typically between 6.0

and 8.0).
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Once neutralized, the solution is ready for final disposal as outlined in the "Final Disposal"

section above.

Disposal Workflow Diagram
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Oxydiglycolic Acid (OGDA) Disposal Workflow

Preparation

Waste Assessment

Solid Waste / Small Spill

Aqueous Waste / Large Quantity

Final Disposal

Identify OGDA Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Assess Quantity and Form
(Solid or Aqueous?)

Collect in Labeled
Hazardous Waste Container

Solid

Dilute: Add Acid to Water (1:10)

Aqueous

Decontaminate Spill Area

Arrange for Hazardous
Waste Pickup

Neutralize with Weak Base
(e.g., Sodium Bicarbonate)

Monitor pH to Neutral (6-8)

Check Local Regulations

Dispose Down Drain
with Copious Water

Permitted

Collect in Labeled
Hazardous Waste Container

Not Permitted / Contains
Other Hazardous Materials

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Oxydiglycolic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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